Cas no 2728710-17-4 ((2R)-4-methanesulfonyl-2-(2,2,2-trifluoroacetamido)butanoic acid)

• Product Name: (2R)-4-methanesulfonyl-2-(2,2,2-trifluoroacetamido)butanoic acid
• CAS No: 2728710-17-4
• MF: C₇H₁₀F₃NO₅S
• MW: 277.218211650848
• CID: 5996495
• PubChem ID: 165909940
• Update Time: 2025-09-28

(2R)-4-methanesulfonyl-2-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-4-methanesulfonyl-2-(2,2,2-trifluoroacetamido)butanoic acid
• 2728710-17-4
• EN300-28284955
• rel-(2R)-4-methanesulfonyl-2-(2,2,2-trifluoroacetamido)butanoic acid
• EN300-28284956

• Inchi： 1S/C7H10F3NO5S/c1-17(15,16)3-2-4(5(12)13)11-6(14)7(8,9)10/h4H,2-3H2,1H3,(H,11,14)(H,12,13)/t4-/m1/s1
• InChI Key： KVAFFIVRYYXVTM-SCSAIBSYSA-N
• SMILES： S(C)(CC[C@H](C(=O)O)NC(C(F)(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 277.02317808g/mol
• Monoisotopic Mass: 277.02317808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 109Ų

Additional information on (2R)-4-methanesulfonyl-2-(2,2,2-trifluoroacetamido)butanoic acid

Introduction to (2R)-4-methanesulfonyl-2-(2,2,2-trifluoroacetamido)butanoic Acid (CAS No. 2728710-17-4)

(2R)-4-methanesulfonyl-2-(2,2,2-trifluoroacetamido)butanoic acid, identified by its CAS number 2728710-17-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents.

The molecular structure of (2R)-4-methanesulfonyl-2-(2,2,2-trifluoroacetamido)butanoic acid consists of a chiral center at the second carbon atom, which contributes to its stereochemical complexity. The presence of both a methanesulfonyl group and a 2,2,2-trifluoroacetamido moiety enhances its potential pharmacological interactions. These functional groups are known for their ability to modulate biological pathways, making this compound a candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The incorporation of the 2,2,2-trifluoroacetamido group in (2R)-4-methanesulfonyl-2-(2,2,2-trifluoroacetamido)butanoic acid not only improves its chemical properties but also opens up possibilities for its application in designing more effective and targeted pharmaceuticals.

One of the most compelling aspects of this compound is its potential role in the development of anti-inflammatory agents. Current research indicates that molecules with similar structural features may interfere with key inflammatory pathways by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The methanesulfonyl group is particularly noteworthy for its ability to engage with biological targets in a manner that could lead to reduced inflammation without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The stereochemistry of (2R)-4-methanesulfonyl-2-(2,2,2-trifluoroacetamido)butanoic acid is another critical factor that influences its biological activity. The (R) configuration at the chiral center can significantly affect how the molecule interacts with biological receptors and enzymes. This aspect has been extensively studied in the context of drug design, where even minor changes in stereochemistry can lead to substantial differences in efficacy and safety profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Molecular docking studies have shown that (2R)-4-methanesulfonyl-2-(2,2,2-trifluoroacetamido)butanoic acid has high potential for binding to various protein targets involved in inflammation and pain signaling. These findings support the hypothesis that this compound could serve as a lead structure for developing novel therapeutics.

The synthesis of (2R)-4-methanesulfonyl-2-(2,2,2-trifluoroacetamido)butanoic acid presents unique challenges due to the complexity of its structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as asymmetric synthesis and fluorination methods have been particularly useful in constructing the desired molecular framework with high precision.

In addition to its potential applications in drug development, this compound has also shown promise in materials science. The unique combination of functional groups makes it a candidate for designing advanced materials with tailored properties. For instance, its ability to form stable complexes with other molecules could be exploited in creating novel polymers or coatings with enhanced durability and functionality.

The safety profile of (2R)-4-methanesulfonyl-2-(2,2,2-trifluoroacetamido)butanoic acid is another area of active investigation. Preliminary toxicology studies suggest that it exhibits low toxicity at therapeutic doses, which is encouraging for further development. However, comprehensive safety evaluations are still needed to fully understand its potential risks and benefits.

The future prospects for this compound are bright, with ongoing research focusing on optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field. As our understanding of biological mechanisms continues to evolve, compounds like (2R)-4-methanesulfonyl-2-(...[ truncated for brevity ])...[ truncated for brevity ])...